1,2,3,7,8,9-Hexachlorodibenzo-p-Dioxin 1,2,3,7,8,9-Hexachlorodibenzo-p-Dioxin 1,2,3,7,8,9-hexachlorodibenzo-p-dioxin is a light pink crystalline solid. (NTP, 1992)
1,2,3,7,8,9-Hexachlorodibenzodioxin is a polychlorinated dibenzodioxine.
Brand Name: Vulcanchem
CAS No.: 19408-74-3
VCID: VC0196215
InChI: InChI=1S/C12H2Cl6O2/c13-3-1-5-11(9(17)7(3)15)20-12-6(19-5)2-4(14)8(16)10(12)18/h1-2H
SMILES: C1=C2C(=C(C(=C1Cl)Cl)Cl)OC3=C(C(=C(C=C3O2)Cl)Cl)Cl
Molecular Formula: C12H2Cl6O2
Molecular Weight: 390.9 g/mol

1,2,3,7,8,9-Hexachlorodibenzo-p-Dioxin

CAS No.: 19408-74-3

Impurities

VCID: VC0196215

Molecular Formula: C12H2Cl6O2

Molecular Weight: 390.9 g/mol

Purity: > 95%

1,2,3,7,8,9-Hexachlorodibenzo-p-Dioxin - 19408-74-3

CAS No. 19408-74-3
Product Name 1,2,3,7,8,9-Hexachlorodibenzo-p-Dioxin
Molecular Formula C12H2Cl6O2
Molecular Weight 390.9 g/mol
IUPAC Name 1,2,3,7,8,9-hexachlorodibenzo-p-dioxin
Standard InChI InChI=1S/C12H2Cl6O2/c13-3-1-5-11(9(17)7(3)15)20-12-6(19-5)2-4(14)8(16)10(12)18/h1-2H
Standard InChIKey LGIRBUBHIWTVCK-UHFFFAOYSA-N
SMILES C1=C2C(=C(C(=C1Cl)Cl)Cl)OC3=C(C(=C(C=C3O2)Cl)Cl)Cl
Canonical SMILES C1=C2C(=C(C(=C1Cl)Cl)Cl)OC3=C(C(=C(C=C3O2)Cl)Cl)Cl
Melting Point 469 to 471 °F (NTP, 1992)
243.0 °C
243-244 °C
Physical Description 1,2,3,7,8,9-hexachlorodibenzo-p-dioxin is a light pink crystalline solid. (NTP, 1992)
Description 1,2,3,7,8,9-hexachlorodibenzo-p-dioxin is a light pink crystalline solid. (NTP, 1992)
1,2,3,7,8,9-Hexachlorodibenzodioxin is a polychlorinated dibenzodioxine.
Purity > 95%
Quantity Milligrams-Grams
Shelf Life This compound is stable under normal laboratory conditions. Solutions may be sensitive to light. Solutions of this chemical in water, DMSO, 95% ethanol or acetone should be stable for 24 hours under normal lab conditions.
Synonyms 1,2,3,6,7,8-hexachlorodibenzo-p-dioxin
1,2,3,6,7,8-hexachlorodibenzodioxin
HxCDD
Vapor Pressure 4.88e-11 mmHg
4.88X10-11 mm Hg @ 25 °C
PubChem Compound 29575
Last Modified Nov 11 2021
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